2-(3,4-dimethoxyphenyl)-N-(2-(ethylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-(2-ethylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)acetamide
• InChI: InChI=1S/C21H26N2O5S/c1-4-29(25,26)23-10-9-16-6-7-18(13-17(16)14-23)22-21(24)12-15-5-8-19(27-2)20(11-15)28-3/h5-8,11,13H,4,9-10,12,14H2,1-3H3,(H,22,24)
• InChI Key: RCYDFNXKZWOMRA-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)CC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol

Description

The compound “2-(3,4-dimethoxyphenyl)-N-(2-(ethylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide” is a complex organic molecule. It contains a 3,4-dimethoxyphenyl group, an ethylsulfonyl group, and a tetrahydroisoquinoline group. These groups are connected by an acetamide linkage. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the individual functional groups (3,4-dimethoxyphenyl, ethylsulfonyl, and tetrahydroisoquinoline), followed by their combination via an acetamide linkage. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the 3,4-dimethoxyphenyl and tetrahydroisoquinoline groups suggests a complex, multi-ring structure. The ethylsulfonyl group would add additional complexity to the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The phenyl and isoquinoline groups are aromatic and would be expected to undergo reactions typical of aromatic compounds. The ethylsulfonyl group could potentially undergo a variety of reactions, including nucleophilic substitution or elimination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the dimethoxyphenyl and tetrahydroisoquinoline groups could impact the compound’s solubility, stability, and reactivity.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activity. This could include in vitro and in vivo studies to determine its mechanism of action and potential therapeutic applications.